N-(2-chloro-6-nitrobenzyl)-L-alanine ethyl ester
Cat. No. B8274376
M. Wt: 286.71 g/mol
InChI Key: BZDIYMXAQMSYMW-QMMMGPOBSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br:17][CH2:18][c:19]1[c:20]([Cl:28])[cH:21][cH:22][cH:23][c:24]1[N+:25](=[O:26])[O-:27].[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([NH2:7])[CH3:8])=[O:9].[CH3:10][CH2:11][N:12]([CH2:13][CH3:14])[CH2:15][CH3:16].[CH3:29][CH2:30][OH:31].[ClH:1]>>[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([NH:7][CH2:18][c:19]1[c:20]([Cl:28])[cH:21][cH:22][cH:23][c:24]1[N+:25](=[O:26])[O-:27])[CH3:8])=[O:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1cccc(Cl)c1CBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C(C)N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(C)NCc1c(Cl)cccc1[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br:17][CH2:18][c:19]1[c:20]([Cl:28])[cH:21][cH:22][cH:23][c:24]1[N+:25](=[O:26])[O-:27].[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([NH2:7])[CH3:8])=[O:9].[CH3:10][CH2:11][N:12]([CH2:13][CH3:14])[CH2:15][CH3:16].[CH3:29][CH2:30][OH:31].[ClH:1]>>[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([NH:7][CH2:18][c:19]1[c:20]([Cl:28])[cH:21][cH:22][cH:23][c:24]1[N+:25](=[O:26])[O-:27])[CH3:8])=[O:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1cccc(Cl)c1CBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C(C)N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(C)NCc1c(Cl)cccc1[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br:17][CH2:18][c:19]1[c:20]([Cl:28])[cH:21][cH:22][cH:23][c:24]1[N+:25](=[O:26])[O-:27].[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([NH2:7])[CH3:8])=[O:9].[CH3:10][CH2:11][N:12]([CH2:13][CH3:14])[CH2:15][CH3:16].[CH3:29][CH2:30][OH:31].[ClH:1]>>[CH2:2]([CH3:3])[O:4][C:5]([CH:6]([NH:7][CH2:18][c:19]1[c:20]([Cl:28])[cH:21][cH:22][cH:23][c:24]1[N+:25](=[O:26])[O-:27])[CH3:8])=[O:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1cccc(Cl)c1CBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C(C)N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(C)NCc1c(Cl)cccc1[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
